N1-(3-fluoro-4-methylphenyl)-N2-(4-(2-phenylmorpholino)butyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[4-(2-phenylmorpholin-4-yl)butyl]oxamide
• InChI: InChI=1S/C23H28FN3O3/c1-17-9-10-19(15-20(17)24)26-23(29)22(28)25-11-5-6-12-27-13-14-30-21(16-27)18-7-3-2-4-8-18/h2-4,7-10,15,21H,5-6,11-14,16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: DQACSSAWCJIFCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCCCN2CCOC(C2)C3=CC=CC=C3)F
• Molecular Formula: C23H28FN3O3
• Molecular Weight: 413.5 g/mol

Description

N1-(3-fluoro-4-methylphenyl)-N2-(4-(2-phenylmorpholino)butyl)oxalamide, also known as FMePAM, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying the function of GABA-A receptors.

Scientific Research Applications

Compulsive Food Consumption and Binge Eating

Role of Orexin-1 Receptor Mechanisms on Compulsive Food Consumption in a Model of Binge Eating in Female Rats

Research has identified the significant role of orexin (OX) receptors in modulating behaviors related to feeding, arousal, stress, and drug abuse. Compulsive food seeking and intake, akin to drug abuse motivations, can be influenced by OX receptors. The study evaluated the effects of selective OX1R antagonists, including GSK1059865 and SB-649868, in a binge eating (BE) model. These antagonists were found to selectively reduce BE for highly palatable food without affecting standard food intake, highlighting a potential pharmacological treatment avenue for BE and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Synthetic Methodologies and Chemical Analysis

A novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for the synthesis of di- and mono-oxalamides

This study presents a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides. The methodology facilitates the synthesis of N-(2-carboxyphenyl)aryloxalmonoamides, offering a new formula for the synthesis of both anthranilic acid derivatives and oxalamides, thereby contributing to the broader application of similar compounds in synthetic chemistry (Mamedov et al., 2016).

Pharmacokinetics and Drug Metabolism

Pharmacokinetics and Metabolism of a Selective Androgen Receptor Modulator in Rats

A study focused on S-1, a potent selective androgen receptor modulator, explored its pharmacokinetics and metabolism in rats. This research is crucial for understanding how similar compounds are absorbed, distributed, metabolized, and excreted in biological systems. The study identified numerous metabolites, providing insights into the compound's metabolic pathways and potential implications for human therapeutic applications (Wu et al., 2006).